![molecular formula C11H12O4 B3048416 Ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate CAS No. 168271-92-9](/img/structure/B3048416.png)
Ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate
Overview
Description
Ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate is a chemical compound with the molecular formula C9H8O4 . It is a derivative of benzofuran, a heterocyclic compound with a fused benzene and furan ring .
Synthesis Analysis
The synthesis of this compound involves a reaction of resorcinol and potassium hydroxide in a methanol solution. This mixture is then reacted with hydrogen under the action of active nickel to generate potassium 3-ketocyclohex-1-enolate. This intermediate is then cyclized with ethyl bromopyruvate under alkaline conditions, and then acidified to obtain the final product .Molecular Structure Analysis
The molecular structure of Ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate consists of a benzofuran ring fused with a tetrahydro ring. The compound has a carbonyl group (C=O) at the 4-position and a carboxylate ester group (CO2Et) at the 3-position .Scientific Research Applications
Chemical Synthesis and Reactions
Ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate demonstrates significant potential in various chemical synthesis processes. It reacts with secondary amines to produce 4-aryl-2-(thiophen-2-yl)-4-oxobutanamides and N,N′-disubstituted piperazine derivatives, showcasing its versatility in organic synthesis (Vasileva et al., 2018). Another reaction, involving chloroacetone under basic conditions, leads to the formation of various novel compounds, such as ethyl 1-acetyl-1,1a,7,7a-tetrahydro-6-hydroxy-7-oxo-3-propylbenzo[b]cyclopropa[e]pyran-1a-carboxylate, displaying its role in creating complex organic structures (Dicker et al., 1984).
Organic Chemistry and Catalysis
In the realm of organic chemistry, ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate is used for synthesizing various novel compounds. For instance, its use in the Friedländer condensation reaction under ultrasound irradiation conditions shows its application in innovative synthesis techniques (Gao et al., 2011). Additionally, it plays a role in the phosphine-catalyzed [4 + 2] annulation, acting as a 1,4-dipole synthon, indicating its importance in catalytic processes (Zhu et al., 2003).
Potential Biological Applications
While there's a focus on avoiding drug use and side effects, it's important to note the potential biological applications of this compound. For example, its derivatives have been explored for possible antimicrobial and anti-inflammatory agents, indicating its potential in medicinal chemistry (Narayana et al., 2006).
Material Science and Novel Compound Formation
In material science, ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate contributes to the synthesis of new compounds with unique structures. Its reaction with tetrazol-5-amine, for instance, leads to ethyl 4-alkyl-2-azidopyrimidine-5-carboxylates, which are capable of undergoing further nucleophilic substitutions (Goryaeva et al., 2015).
Safety and Hazards
properties
IUPAC Name |
ethyl 4-oxo-6,7-dihydro-5H-1-benzofuran-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-2-14-11(13)7-6-15-9-5-3-4-8(12)10(7)9/h6H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANGLQDXWZIXJCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=COC2=C1C(=O)CCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10469705 | |
Record name | Ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10469705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
168271-92-9 | |
Record name | Ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10469705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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